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Compound of Interest

Compound Name: 2-Aminobutane carbonate

Cat. No.: B15178581 Get Quote

2-Aminobutane Carbonate: A Historical and
Technical Overview
For Immediate Release

This technical guide provides a comprehensive overview of 2-Aminobutane Carbonate (also

known as sec-butylamine carbonate), a compound with a history rooted in the agrochemical

industry. While detailed scientific literature on its specific discovery and development is sparse,

this document synthesizes available historical data, outlines a plausible synthetic pathway, and

presents its known properties. This guide is intended for researchers, scientists, and

professionals in drug development and chemical history.

Historical Context and Discovery
2-Aminobutane carbonate (CAS Number: 61901-00-6) appears in chemical and regulatory

documents dating back to the 1960s. Reports from the United States Tariff Commission and the

Environmental Protection Agency in 1967 and 1968 categorize "2-Aminobutane carbonate"

and its synonym "sec-Butyl amine carbonate" as a pesticide. Its inclusion in these historical

records points to its development and use within the agrochemical sector, likely as a fungicide.

Amine carbonates, in general, were explored for their fungicidal properties during this period.

However, specific details regarding the initial synthesis, key researchers, or the exact timeline

of its discovery are not well-documented in publicly available scientific literature.
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Physicochemical Properties
Quantitative data for 2-aminobutane carbonate is limited. The properties are largely inferred

from its constituent components, 2-aminobutane and carbonic acid.

Property Data

Chemical Formula C₅H₁₃NO₂ (hypothesized)

Molecular Weight 119.16 g/mol (hypothesized)

CAS Number 61901-00-6

Appearance Likely a white solid

Solubility Expected to be soluble in water

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-aminobutane carbonate is not

readily available in published literature. However, its formation can be reliably predicted based

on the fundamental acid-base reaction between 2-aminobutane (a weak base) and carbonic

acid (a weak acid). Carbonic acid is formed in situ by the dissolution of carbon dioxide in water.

Generalized Experimental Protocol:

Reaction Setup: 2-aminobutane is dissolved in an aqueous or polar solvent in a reaction

vessel equipped with a gas inlet and stirring mechanism.

Carbonation: Carbon dioxide gas is bubbled through the 2-aminobutane solution under

controlled temperature and pressure.

Precipitation: As the carbonic acid forms and reacts with the amine, the 2-aminobutane
carbonate salt is expected to precipitate out of the solution, particularly if the concentration

is sufficiently high and/or a less polar solvent is used.

Isolation and Purification: The resulting solid can be isolated by filtration, washed with a non-

polar solvent to remove any unreacted 2-aminobutane, and then dried under vacuum.
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Reaction Stoichiometry:

2 C₄H₁₁N + H₂CO₃ → (C₄H₁₂N)₂CO₃

This stoichiometry represents the reaction of two molecules of 2-aminobutane with one

molecule of carbonic acid to form the carbonate salt.

Reaction Pathway and Logical Relationships
The formation of 2-aminobutane carbonate is a straightforward acid-base reaction. The

following diagrams illustrate the logical workflow of its synthesis and the chemical reaction

pathway.
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A logical workflow for the synthesis of 2-Aminobutane Carbonate.
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The acid-base reaction pathway for the formation of 2-Aminobutane Carbonate.

To cite this document: BenchChem. [Discovery and history of 2-Aminobutane carbonate in
chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178581#discovery-and-history-of-2-aminobutane-
carbonate-in-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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